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Compound of Interest

Compound Name: 5-Fluoro-2-hydrazinylpyridine

Cat. No.: B130646 Get Quote

Technical Guide: Physical Properties of 5-
Fluoro-2-hydrazinylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 5-Fluoro-2-
hydrazinylpyridine, a compound of interest in organic synthesis and medicinal chemistry. The

data presented herein is crucial for its application in further research and development.

Core Physical Properties
The fundamental physical characteristics of 5-Fluoro-2-hydrazinylpyridine are summarized

below.
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Property Value Source

Appearance
White to light yellow crystalline

powder
[1]

Melting Point 145-149 °C [1]

Solubility in Water Slightly soluble [1]

Solubility in Organic Solvents
Readily soluble in ethanol and

dichloromethane
[1]

Molecular Formula C₅H₆FN₃

Molar Mass 127.12 g/mol [1]

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

solubility of 5-Fluoro-2-hydrazinylpyridine.

Melting Point Determination
The melting point of 5-Fluoro-2-hydrazinylpyridine can be accurately determined using the

capillary method with either a Thiele tube or a digital melting point apparatus.

Apparatus:

Melting point capillary tubes

Thermometer or digital temperature probe

Thiele tube or a commercial melting point apparatus (e.g., Mel-Temp)

Heating source (Bunsen burner or heating block)

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of 5-Fluoro-2-hydrazinylpyridine is finely ground into

a powder. The open end of a capillary tube is then pressed into the powder to pack a small

amount (1-2 mm in height) into the sealed end.[2][3]

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb.[2] This assembly is then inserted into a Thiele tube containing

a high-boiling point oil (e.g., mineral oil or silicone oil).

Melting Point Apparatus: The capillary tube is inserted into the heating block of the

apparatus.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

especially when approaching the expected melting point.[2] For the Thiele tube, the side arm

is heated to ensure even heat distribution via convection.[2]

Observation: The temperature at which the solid first begins to liquefy is recorded as the start

of the melting range. The temperature at which the entire sample becomes a clear liquid is

recorded as the end of the melting range.[3] A sharp melting range (0.5-1.0°C) is indicative of

a pure compound.[2]

Solubility Determination
The solubility of 5-Fluoro-2-hydrazinylpyridine in various solvents can be determined through

systematic qualitative analysis.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods

Analytical balance

Solvents to be Tested:
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Water (polar, protic)

Ethanol (polar, protic)

Dichloromethane (polar, aprotic)

5% Aqueous Sodium Hydroxide (basic)

5% Aqueous Hydrochloric Acid (acidic)

Procedure:

Sample Preparation: A precise amount of 5-Fluoro-2-hydrazinylpyridine (e.g., 25 mg) is

placed into a series of clean, dry test tubes.[4]

Solvent Addition: A specific volume of the first solvent (e.g., 0.75 mL of water) is added to the

corresponding test tube.[4]

Mixing: The test tube is vigorously shaken or vortexed for a set period (e.g., 60 seconds) to

ensure thorough mixing.[5]

Observation: The mixture is observed to determine if the compound has completely

dissolved. If the solution is clear, the compound is considered soluble. If solid particles

remain, it is deemed insoluble or slightly soluble.[5]

Systematic Testing: This process is repeated for each of the selected solvents. For the acidic

and basic solutions, any reaction (e.g., salt formation leading to dissolution) should be noted.

[6]

Process Visualization
The logical workflow for the experimental determination of the physical properties of 5-Fluoro-
2-hydrazinylpyridine is illustrated below.
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Workflow for Physical Property Determination

Melting Point Determination Solubility Analysis

Prepare Sample
(Grind and Pack Capillary)

Heat Sample Slowly
(1-2°C/min)

Observe Phase Change

Record Melting Range

End: Melting Point Data

Weigh Compound

Add Solvent

Mix Vigorously

Observe and Record
(Soluble/Insoluble)

Repeat for Each Solvent

End: Solubility Profile

Start: Obtain Pure Sample
of 5-Fluoro-2-hydrazinylpyridine

Click to download full resolution via product page
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Caption: Experimental workflow for determining the melting point and solubility of a chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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